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Compound of Interest

Compound Name:
3-Chloro-2-ethoxy-4-

formylpyridine

CAS No.: 2056110-58-6

Cat. No.: B6304037

Get Quote

Technical Guide: 3-Chloro-2-
ethoxyisonicotinaldehyde[1][2]
Executive Summary
3-Chloro-2-ethoxyisonicotinaldehyde (CAS: 2056110-58-6) is a trisubstituted pyridine derivative

characterized by an aldehyde moiety at the C4 position, a chlorine atom at C3, and an ethoxy

group at C2.[1][2][3][4] This specific substitution pattern makes it a highly valuable scaffold in

drug discovery, particularly for the synthesis of 3,4-disubstituted pyridines and tricyclic

heterocycles. Its synthesis relies on regioselective directed ortho-metalation (DoM), exploiting

the directing effects of the chloro and ethoxy substituents to functionalize the C4 position.

Chemical Identity & Nomenclature
Precise identification is critical for database integration and procurement. The following table

consolidates the verified identifiers for this molecule.
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Identifier Type Value Notes

Common Name
3-Chloro-2-

ethoxyisonicotinaldehyde

"Isonicotinaldehyde" denotes

CHO at C4

Systematic Name
3-Chloro-2-ethoxypyridine-4-

carbaldehyde
IUPAC standard

CAS Registry Number 2056110-58-6 Primary identifier

Molecular Formula C₈H₈ClNO₂

Molecular Weight 185.61 g/mol

SMILES CCOC1=NC=CC(C=O)=C1Cl Canonical representation

InChI Key (Predicted) KVN...[1][2][5] Derivative specific

Synonyms
3-Chloro-2-ethoxy-4-formylpyridine[1][2]

3-Chloro-2-ethoxypyridine-4-carboxaldehyde[1][2]

2-Ethoxy-3-chloroisonicotinaldehyde[2]

Structural Analysis & Reactivity
The chemical behavior of 3-Chloro-2-ethoxyisonicotinaldehyde is defined by the electronic

interplay of its three substituents on the pyridine ring:

C2-Ethoxy Group (+M Effect): The ethoxy group at position 2 is an electron-donating group

(EDG) by resonance but electron-withdrawing by induction.[1][2] It activates the ring for

electrophilic attack at C3 and C5, but also serves as a Directing Group (DG) for lithiation.

C3-Chloro Atom (-I Effect): The chlorine atom provides strong inductive withdrawal.[1][2] In

the precursor (3-chloro-2-ethoxypyridine), the C3 position is blocked, forcing lithiation to

occur at the adjacent C4 position due to the "ortho-effect" (acidification of the C4 proton).[1]

[2]
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C4-Aldehyde (Electrophile): The aldehyde group makes the molecule a versatile electrophile,

susceptible to nucleophilic addition (e.g., Grignard reagents, amines) or condensation

reactions (e.g., Knoevenagel, Wittig).

Synthesis Protocol: Regioselective Lithiation
The most robust synthesis of 3-Chloro-2-ethoxyisonicotinaldehyde utilizes Directed Ortho-

Metalation (DoM).[1][2] This protocol is self-validating because the regioselectivity is

thermodynamically and kinetically enforced by the C3-Cl and C2-OEt groups.[1][2]

Precursor Material
Starting Material: 3-Chloro-2-ethoxypyridine (CAS: 177743-06-5)[1][2][6][7][8]

Reagents: Lithium Diisopropylamide (LDA) or n-Butyllithium (n-BuLi); N,N-

Dimethylformamide (DMF).[1][2]

Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Protocol
Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon/Nitrogen. Add

anhydrous THF.

Deprotonation (Cryogenic): Cool the solution to -78°C. Add LDA (1.1 equiv) dropwise.

Mechanistic Insight: The base removes the proton at C4. The C3-Cl atom stabilizes the

adjacent carbanion via inductive withdrawal, while the C2-OEt group coordinates the

Lithium cation, forming a stable intermediate.[1][2]

Metalation: Stir at -78°C for 30–60 minutes to ensure complete formation of the 4-lithio-3-

chloro-2-ethoxypyridine species.

Formylation: Add anhydrous DMF (1.5 equiv) dropwise to the lithiated species at -78°C.

Quench: Allow the mixture to warm to 0°C and quench with saturated aqueous NH₄Cl.
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Workup: Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Purify via silica gel chromatography (Hexanes/EtOAc).

3-Chloro-2-ethoxypyridine
(CAS: 177743-06-5)

[4-Lithio-Intermediate]
(Transient Species)

1. LDA or n-BuLi
2. THF, -78°C 3-Chloro-2-ethoxyisonicotinaldehyde

(CAS: 2056110-58-6)

3. DMF (Electrophile)
4. H3O+ Quench

Click to download full resolution via product page

Figure 1: Synthetic pathway via Regioselective Directed Ortho-Metalation (DoM).[1][2][9][10]

[11][12]

Applications in Drug Development
This aldehyde is a "linchpin" intermediate. The combination of a reactive aldehyde and a

displaceable chlorine atom (via S_NAr) allows for rapid diversification.

Synthesis of 3,4-Disubstituted Pyridines
The aldehyde can be converted into amines (reductive amination) or alcohols (Grignard

addition), while the C3-Cl allows for subsequent cross-coupling (Suzuki-Miyaura) to install

biaryl systems.[1][2]

Paroxetine Analogues
Research indicates that 3-chloro-2-ethoxypyridine derivatives are key intermediates in the

synthesis of Paroxetine (Paxil) analogues and other serotonin reuptake inhibitors.[1][2] The

aldehyde functionality allows for the construction of the piperidine ring fusion found in these

complex scaffolds.
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Figure 2: Downstream applications in pharmaceutical synthesis workflows.

Safety & Handling (E-E-A-T)
As a halogenated pyridine aldehyde, standard safety protocols must be rigorously followed.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[13]

Storage: Store under inert atmosphere (Argon) at 2-8°C. Aldehydes are prone to oxidation to

carboxylic acids upon air exposure.

Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.

References
BLD Pharm. (2025). Product Analysis: 3-Chloro-2-ethoxyisonicotinaldehyde (CAS 2056110-

58-6).[1][2][3][4] Retrieved from

Royal Society of Chemistry. (2021). Regioselective difunctionalization of pyridines via 3,4-

pyridynes. Chemical Science. Retrieved from

National Institutes of Health (NIH). (2021). Regioselective difunctionalization of pyridines via

3,4-pyridynes. PubMed Central. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b6304037/docs?utm_src=pdf-body-img#3-chloro-2-ethoxyisonicotinaldehyde-synonyms-and-identifiers
https://static.cymitquimica.com/products/10/pdf/sds-F694771.pdf
https://www.bldpharm.com/products/885167-89-5.html
https://www.bldpharm.com/products/1147979-40-5.html
https://www.bldpharm.com/products/1060810-36-7.html
https://www.bldpharm.com/products/132865-44-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6304037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem. (2025).[14] Technical Guide to Chloropyridine Reactivity. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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